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Compound of Interest

Compound Name: CB1151

Cat. No.: B2429744 Get Quote

For immediate reference, proper disposal of CB1151, a compound used in cancer research

and as a high-performance solvent, requires adherence to hazardous waste protocols. All

waste materials should be collected in sealed containers and disposed of through a licensed

hazardous waste disposal service.

This document provides essential safety and logistical information for the handling and disposal

of CB1151 (CAS Number: 182369-28-4), intended for researchers, scientists, and drug

development professionals. The following procedures are designed to ensure the safe

management of CB1151 waste, minimizing risks to personnel and the environment.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of CB1151 is

fundamental to safe handling and disposal.

Property Value

CAS Number 182369-28-4

Molecular Formula C₂₈H₄₆O₄

Molecular Weight 446.66 g/mol

Appearance Solid

Storage Temperature -20°C
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Health Hazard Information
CB1151 is classified as harmful if swallowed.[1] In case of accidental ingestion, it is crucial to

wash out the mouth with copious amounts of water and seek immediate medical attention.[1][2]

Step-by-Step Disposal Procedures
The disposal of CB1151 and its contaminated materials must be managed to mitigate potential

hazards. The following step-by-step protocol outlines the recommended disposal process.

Personal Protective Equipment (PPE)
Before handling CB1151 waste, ensure appropriate personal protective equipment is worn.

This includes:

Eye Protection: Chemical safety goggles.[1]

Hand Protection: Chemical-resistant rubber gloves.[1]

Respiratory Protection: NIOSH/MSHA-approved respirator.[1]

Protective Clothing: A laboratory coat or other suitable protective clothing should be worn to

prevent skin contact.[1]

Waste Collection and Segregation
Unused Product: Any unused or unwanted CB1151 solid should be treated as hazardous

waste.

Contaminated Materials: All materials that have come into contact with CB1151, including

personal protective equipment, weighing boats, pipette tips, and cleaning materials, must be

considered contaminated.

Waste Containers: Collect all solid and liquid waste in designated, clearly labeled, and

sealed containers. Ensure the container material is compatible with the chemical.

Disposal of Contaminated Materials
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Contaminated materials should be disposed of as unused product.[1] This involves placing all

contaminated items into a designated hazardous waste container for collection by a licensed

waste disposal service.

Spill Management
In the event of a spill:

Cordon off the area to prevent exposure.[1][2]

Wear the appropriate personal protective equipment, including a self-contained breathing

apparatus for larger spills.[1][2]

Absorb liquid spills with an inert, non-combustible absorbent material such as diatomite or

universal binders.[1][2]

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Collect all contaminated materials and place them in a sealed container for hazardous waste

disposal.[1][2]

Decontaminate the spill area and any equipment used for cleanup by scrubbing with alcohol.

[1][2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

CB1151 and associated materials.
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CB1151 Disposal Workflow

Start: CB1151 Waste Generated

Identify Waste Type
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Solid/Liquid
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Solid
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Solid/Liquid

Collect in a Labeled,
Sealed Hazardous Waste Container

Store in a Designated
Secure Area

Arrange for Pickup by a
Licensed Hazardous Waste Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical flow for the safe disposal of CB1151 waste.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the complete Safety Data Sheet (SDS) for CB1151 and in accordance with all

applicable local, state, and federal regulations. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal policies and

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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